3-(Methylsulphonylamino)phenylacetic acid

• IUPAC Name: 2-[3-(methanesulfonamido)phenyl]acetic acid
• InChI: InChI=1S/C9H11NO4S/c1-15(13,14)10-8-4-2-3-7(5-8)6-9(11)12/h2-5,10H,6H2,1H3,(H,11,12)
• InChI Key: BIOUAIZBGSFDIS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)CC(=O)O
• Molecular Formula: C9H11NO4S
• DSSTOX Substance ID: DTXSID30378764
• Molecular Weight: 229.26 g/mol
• CAS RN: 407640-21-5

Description

3-(Methylsulphonylamino)phenylacetic Acid is a chemical compound with the CAS Number: 407640-21-5. It has a molecular weight of 229.26. It is a solid substance stored at refrigerator temperatures.

Molecular Structure Analysis

The IUPAC name for this compound is {3-[(methylsulfonyl)amino]phenyl}acetic acid. The InChI code is 1S/C9H11NO4S/c1-15(13,14)10-8-4-2-3-7(5-8)6-9(11)12/h2-5,10H,6H2,1H3,(H,11,12).

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 229.26. The storage temperature is typically at refrigerator temperatures.

Scientific Research Applications

Pharmacological Research

3-(Methylsulphonylamino)phenylacetic acid: is utilized in pharmacological studies due to its potential bioactive properties. It’s often used as a building block in the synthesis of more complex molecules that may have therapeutic effects. .

Agricultural Chemistry

In agriculture, this compound could be investigated for its role in plant growth regulation or as a precursor to agrochemicals. .

Material Science

Material scientists may study 3-(Methylsulphonylamino)phenylacetic acid for its properties when incorporated into novel materials. .

Biochemistry

In biochemistry, this compound’s interaction with biological molecules is of interest. It could be used to study enzyme-catalyzed reactions or to understand the metabolic pathways in which similar compounds are involved. .

Industrial Applications

Industrially, 3-(Methylsulphonylamino)phenylacetic acid might be used in the synthesis of polymers, dyes, or other chemicals. .

Environmental Science

Environmental scientists could explore the use of this compound in pollution control or remediation efforts. .

Safety And Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include measures to take in case of exposure or if safety precautions are not followed.

Synthesis routes and methods I

Procedure details

Methanesulphonylchloride (1.70 ml) was added to a stirred mixture of 3-aminophenylacetic acid (3.2 g) and sodium carbonate (5.44 g) in water (36 ml), and the mixture was heated at 85° C. with stirring for 4 h, allowed to cool and acidified with conc. hydrochloric acid to pH 2. After leaving to stand at approximately 4° C. for 18 h, a solid was filtered off, and the residue washed with water and ether. The aqueous and ether filtrates were combined and evaporated in vacuo to give a solid, which was dissolved in hot water, the solution was filtered whilst still hot and the filtrate left to cool before standing at 4° C. for 18 h. The precipitated solid was filtered, washed with a small quantity of cold water and dried in vacuo to give the title compound as a pale yellow solid (0.417 g).

Synthesis routes and methods II

Procedure details

Methyl 3-(methanesulfonylamino)phenylacetate (3.36 g, 13.8 mmol) was dissolved in ethanol (16 mL) and 1N NaOH (30 mL) added. The reaction was stirred for 1 hour, then 1N HCl (50 mL) and water (50 mL) were added. The product was extracted into ethyl acetate (3×50 mL) and the combined extracts were washed with water and brine and dried (MgSO4). Removal of solvent afforded 3-(methanesulfonylamino)phenylacetic acid (2.90 g, 92%). 1H NMR (DMSO-6) δ 12.32 (1H, br), 9.69 (1H, br), 7.26 (1H, dd), 7.10 (2H, m), 7.00 (1H, d), 6.57 (1H, s), 3.54 (2H, s), 2.97 (3H, s).

Synthesis routes and methods III

Procedure details